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Compound of Interest

3-Fluoro-4-
Compound Name:

(trifluoromethoxy)aniline

cat. No.: B1319218

An In-depth Technical Guide to the Safety and Hazards of 3-Fluoro-4-
(trifluoromethoxy)aniline

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a substitute for a formal Safety Data Sheet
(SDS). Always consult the official SDS from the supplier before handling this chemical and
adhere to all institutional and governmental safety protocols. The toxicological properties of this
compound may not have been fully investigated.[1]

Section 1: Hazard Identification

3-Fluoro-4-(trifluoromethoxy)aniline (CAS No. 1017779-69-9) is a chemical that is
considered hazardous.[1] The Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals provides a framework for communicating the hazards associated with
this compound.

GHS Classification Summary

The GHS classification for 3-Fluoro-4-(trifluoromethoxy)aniline indicates it is acutely toxic
and causes skin and eye irritation.

Table 1: GHS Hazard Classification
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Hazard Class Category
Acute Toxicity, Oral Category 3
Acute Toxicity, Dermal Category 3
Acute Toxicity, Inhalation Category 3
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2A

(Source: Consolidated data from multiple safety data sheets)

GHS Label Elements

The labeling for this chemical includes specific pictograms, a signal word, and hazard and
precautionary statements.

Click to download full resolution via product page

Table 2: Hazard and Precautionary Statements
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Type

Code Statement

Signal Word

Danger[2]

Hazard Statements

Toxic if swallowed, in contact
with skin or if inhaled.[2][3]

H301+H311+H331

H315

Causes skin irritation.[1]

H319

Causes serious eye irritation.

Precautionary Statements

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[1][4]
Wash face, hands and any
P264 exposed skin thoroughly after
handling.[1]
Do not eat, drink or smoke
P270 _ _
when using this product.[1][5]
Use only outdoors or in a well-
pP271 _
ventilated area.[1][4]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[1][4]
IF SWALLOWED: Immediately
Response P301 + P310 call a POISON CENTER or
doctor/physician.[6]
IF ON SKIN: Wash with plenty
P302 + P352
of soap and water.[1][7]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[4][5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.
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Remove contact lenses, if
present and easy to do.
Continue rinsing.[1][4][7]

Immediately call a POISON

P310
CENTER or doctor.[7][8]
Take off immediately all
P361 _ _
contaminated clothing.[7][8]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[5][9]
P405 Store locked up.[4][5][8][9]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[1][5][8]

(Source: Consolidated data from multiple safety data sheets)

Section 2: First-Aid Measures

Immediate medical attention is required in case of exposure. Emergency personnel should
wear appropriate protective equipment to avoid self-exposure.[10]

Click to download full resolution via product page

Experimental Protocols for First-Aid

o Eye Contact: Immediately flush eyes with plenty of water, also under the eyelids, for at least
15 minutes.[1] Remove contact lenses if present and easy to do.[1] Seek immediate medical
attention.[1]

» Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[1]
Remove all contaminated clothing and shoes.[11] If skin irritation persists, call a physician.[1]
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 Inhalation: Remove to fresh air.[1] If the victim is not breathing, provide artificial respiration.
[1][10] If breathing is difficult, administer oxygen.[11] Get medical attention if symptoms
occur.[1]

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[1] Do NOT induce
vomiting.[12] Call a physician or poison control center immediately.[8][13]

Section 3: Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), water spray, fog, or
alcohol-resistant foam.[4][10] Water spray can be used to cool fire-exposed containers.[11]

» Specific Hazards Arising from the Chemical: The material is combustible.[11] Containers may
explode when heated.[13] During a fire, irritating and highly toxic gases may be generated by
thermal decomposition or combustion.[11] Hazardous combustion products include carbon
monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen fluoride.[1][11]

» Protective Equipment for Firefighters: As in any fire, wear a self-contained breathing
apparatus (SCBA) with pressure-demand (MSHA/NIOSH approved or equivalent) and full
protective gear.[1][11]

Section 4: Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid breathing vapors and contact with skin and eyes.[12] Isolate the spill or leak
area.[10]

» Environmental Precautions: Do not let the chemical enter the environment or drains.[14]

o Methods for Containment and Cleaning Up: Absorb the spill with inert, non-combustible
material such as sand, earth, or vermiculite.[11][12] Place the material in a suitable, labeled
container for disposal.[1][12]

Section 5: Handling and Storage

o Handling: Wear personal protective equipment.[1] Use only in a well-ventilated area or under
a chemical fume hood.[8][11] Do not get in eyes, on skin, or on clothing.[1] Avoid ingestion
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and inhalation.[1] Wash hands thoroughly after handling.[1]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1] Store

locked up.[8][9] Recommended storage is under an inert atmosphere (nitrogen or argon) at

2-8 °C.[2][15] Keep away from heat, sparks, and open flames.[11]

Section 6: Exposure Controls/Personal Protection

e Engineering Controls: Ensure adequate ventilation, especially in confined areas. Eyewash

stations and safety showers should be close to the workstation location.[1]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields (conforming to

EN166 or NIOSH).[4]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[1]

o Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if

irritation or other symptoms are experienced. Follow OSHA respirator regulations (29 CFR
1910.134) or European Standard EN 143.[1][4]

Section 7: Physical and Chemical Properties

Table 3: Physical and Chemical Properties

Property

Value

CAS Number

1017779-69-9[1][3]

Molecular Formula

C7HsFaNO[3]

Molecular Weight

195.11 g/mol [3]

Physical State

Liquid[2][7][15]

pKa

2.73 £ 0.10 (Predicted)[15]

Density

1.431 + 0.06 g/cm3 (Predicted)[15]
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(Source: PubChem, ChemicalBook)

Section 8: Stability and Reactivity

o Reactivity: No information available.

e Chemical Stability: Stable under recommended storage conditions.[13]

» Conditions to Avoid: Incompatible products, heat, flames, and sparks.[14]
¢ Incompatible Materials: Strong oxidizing agents, strong acids.[11][14]

e Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO2),
Nitrogen oxides (NOx), Hydrogen fluoride.[1]

» Hazardous Polymerization: Does not occur.[7][14]

Section 9: Toxicological Information

The toxicological properties of 3-Fluoro-4-(trifluoromethoxy)aniline have not been fully
investigated.[1] The available data primarily relates to acute toxicity classifications.

Table 4: Acute Toxicity Classification

Route of Exposure GHS Category Classification

Oral Category 3 Toxic if swallowed.
Dermal Category 3 Toxic in contact with skin.
Inhalation Category 3 Toxic if inhaled.

(Source: Consolidated data from multiple safety data sheets)

o Symptoms of Overexposure: May include headache, dizziness, weakness, tiredness,
nausea, and vomiting.[7][10][13]

Section 10: Transportation Information
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This material is regulated for transport.

Table 5: Transportation Information

Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

Toxic liquid,
organic, n.o.s.
UNZ2810 (3-Fluoro-4- 6.1 i

(trifluoromethoxy

DOT/ADR/IATA/I
MDG

)aniline)

(Source: Fisher Scientific, Merck Millipore)[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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